Cas no 73851-58-8 (Nsc310135)

Nsc310135 structure
Nsc310135 structure
Product Name:Nsc310135
CAS No:73851-58-8
MF:C13H14N6O4
MW:318.288061618805
CID:978559
PubChem ID:329044
Update Time:2025-04-19

Nsc310135 Chemical and Physical Properties

Names and Identifiers

    • Nsc310135
    • 4-amino-9-(β-D-ribofuranosyl)pyrrolo<2,3-d:5,4-d'>dipyrimidine
    • AC1L73X2
    • DTXSID90317018
    • 73851-58-8
    • NSC-310135
    • Inchi: 1S/C13H14N6O4/c14-10-7-5-1-15-3-17-11(5)19(12(7)18-4-16-10)13-9(22)8(21)6(2-20)23-13/h1,3-4,6,8-9,13,20-22H,2H2,(H2,14,16,18)
    • InChI Key: OPFZRLMDWPWDKM-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C2C(=CN=CN=2)C2=C(N)N=CN=C12)O)O

Computed Properties

  • Exact Mass: 318.10800
  • Monoisotopic Mass: 318.10765295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • PSA: 152.43000
  • LogP: -0.85060
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